1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(2-hydroxyethyl)thiourea

• IUPAC Name: 1-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-(2-hydroxyethyl)thiourea
• InChI: InChI=1S/C14H18N4O2S/c1-10-12(16-14(21)15-8-9-19)13(20)18(17(10)2)11-6-4-3-5-7-11/h3-7,19H,8-9H2,1-2H3,(H2,15,16,21)
• InChI Key: VWZJYLUXJOHNIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=S)NCCO
• Molecular Formula: C14H18N4O2S
• Molecular Weight: 306.39 g/mol

Description

1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(2-hydroxyethyl)thiourea is a useful research compound. Its molecular formula is C14H18N4O2S and its molecular weight is 306.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

1-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(2-hydroxyethyl)thiourea is involved in various chemical synthesis processes. It reacts with the triple bond of dimethyl acetylenedicarboxylate forming (Z)-methyl 2-[(Z)-3-substituted-2-(3-(methyl/phenyl-1H-pyrazol-5-ylimino)-4-oxothiazolidin-5-ylidene)acetates, which is significant in the formation of pyrazolyloxothiazolidine derivatives (Hassan et al., 2012). This compound also acts as a key intermediate in the synthesis of various heterocyclic compounds, including pyrazole, pyridine, and pyrimidine derivatives (Fadda et al., 2012).

Biological and Pharmacological Properties

This compound demonstrates potential biological and pharmacological properties. For instance, thiourea and dimethylthiourea, similar in structure to the compound , are powerful scavengers of hydroxyl radicals, suggesting their use in models of human diseases (Wasil et al., 1987). Moreover, the compound has shown potential in antimicrobial activities, as it forms part of novel thiazoles which exhibit good antibacterial and antifungal activities (Khidre & Radini, 2021).

Other Applications

In addition to its use in chemical synthesis and potential biological activities, this compound has implications in other areas such as material science and environmental studies. For instance, derivatives of thiourea, which are structurally related, have been used in the development of eco-friendly corrosion inhibitors for metals (Zhang et al., 2020).